Cas no 2137836-29-2 (3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride
• CAS No: 2137836-29-2
• MF: C₈H₆F₄O₃S
• MW: 258.190055370331
• CID: 6206445
• PubChem ID: 165453445
• Update Time: 2025-10-20

3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728534
• 2137836-29-2
• 3-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride
• 3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C8H6F4O3S/c1-15-6-2-5(8(9,10)11)3-7(4-6)16(12,13)14/h2-4H,1H3
• InChI Key： NOEHVEFZRVBUFI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C(F)(F)F)C=1)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 257.99737787g/mol
• Monoisotopic Mass: 257.99737787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride

Recent Advances in the Study of 3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS: 2137836-29-2)

3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS: 2137836-29-2) is a sulfonyl fluoride derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound belongs to a class of molecules known for their reactivity as covalent inhibitors, particularly in the context of targeting serine hydrolases and other nucleophilic residues in proteins. The trifluoromethyl and methoxy substituents on the benzene ring contribute to its unique electronic and steric properties, making it a valuable scaffold for drug discovery and chemical biology applications.

Recent studies have explored the utility of 3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride as a versatile warhead in the design of covalent inhibitors. Its sulfonyl fluoride moiety is known to react selectively with serine, threonine, and tyrosine residues in proteins, enabling the development of targeted therapies for various diseases. For instance, researchers have utilized this compound to develop inhibitors for enzymes involved in inflammatory pathways, neurodegenerative disorders, and cancer progression. The compound's ability to form stable covalent adducts with target proteins has been a key focus of these investigations.

One of the most significant advancements in the study of this compound is its application in activity-based protein profiling (ABPP). ABPP is a powerful technique used to identify and characterize the functional state of enzymes in complex biological systems. The sulfonyl fluoride group of 3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride allows it to serve as a reactive probe, enabling the labeling and detection of active serine hydrolases in proteomic studies. Recent work has demonstrated its efficacy in profiling enzyme activities in disease models, providing insights into novel therapeutic targets.

In addition to its use in ABPP, 3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride has been investigated for its potential in fragment-based drug discovery (FBDD). Fragment-based approaches rely on small, low-molecular-weight compounds that can bind weakly but specifically to target proteins. The sulfonyl fluoride warhead of this compound offers a unique advantage in FBDD by enabling the covalent attachment of fragments to target proteins, thereby enhancing binding affinity and selectivity. Recent studies have reported the successful incorporation of this compound into fragment libraries, leading to the identification of novel lead compounds for drug development.

The chemical synthesis and optimization of 3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride have also been areas of active research. Efforts have been made to improve the yield and purity of the compound, as well as to explore modifications of its core structure to enhance its reactivity and selectivity. For example, researchers have investigated the effects of varying the substituents on the benzene ring to tune the electronic and steric properties of the sulfonyl fluoride group. These studies have provided valuable structure-activity relationship (SAR) data, guiding the design of more effective covalent inhibitors.

Despite its promising applications, challenges remain in the use of 3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride. One of the primary concerns is the potential for off-target reactivity, which can lead to unintended modifications of non-target proteins. Recent research has focused on developing strategies to mitigate this issue, such as the use of bioorthogonal chemistry to control the timing and location of covalent bond formation. Additionally, advances in computational modeling have enabled more accurate predictions of the compound's reactivity, aiding in the design of safer and more selective inhibitors.

In conclusion, 3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS: 2137836-29-2) represents a valuable tool in chemical biology and medicinal chemistry. Its unique reactivity as a sulfonyl fluoride warhead has enabled its use in ABPP, FBDD, and the development of covalent inhibitors. Ongoing research continues to explore its potential in targeting a wide range of diseases, while addressing challenges related to selectivity and off-target effects. As the field advances, this compound is likely to play an increasingly important role in the discovery of novel therapeutics.